Cas no 7517-51-3 (4-(azidomethyl)-1,2-dimethylbenzene)

4-(azidomethyl)-1,2-dimethylbenzene structure

7517-51-3 structure

Product Name:4-(azidomethyl)-1,2-dimethylbenzene

CAS No:7517-51-3

Molecular Formula:C₉H₁₁N₃

Molecular Weight:161.204

MDL:MFCD14690655

CID:4171188

PubChem ID:59334375

4-(azidomethyl)-1,2-dimethylbenzene Properties

Names and Identifiers

- Benzene, 4-(azidomethyl)-1,2-dimethyl-
- 4-(azidomethyl)-1,2-dimethylbenzene
- STL192379
- EN300-273572
- 7517-51-3
- AKOS010816970
- SCHEMBL17485693
- F2157-0489
- 3,4-dimethylbenzyl azide
- MDL： MFCD14690655
- InChIKey： FIQKVZVSSPDKIS-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H11N3/c1-7-3-4-9(5-8(7)2)6-11-12-10/h3-5H,6H2,1-2H3

Computed Properties

Exact Mass: 161.095
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 161.095
Heavy Atom Count: 12
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 14.4A^2

4-(azidomethyl)-1,2-dimethylbenzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-273572-0.05g	4-(azidomethyl)-1,2-dimethylbenzene	7517-51-3	95.0%	0.05g	$348.0	2025-03-20
Life Chemicals	F2157-0489-0.25g	4-(azidomethyl)-1,2-dimethylbenzene	7517-51-3	95%+	0.25g	$255.0	2023-09-06
TRC	A243656-100mg	4-(azidomethyl)-1,2-dimethylbenzene	7517-51-3		100mg	$ 70.00	2022-04-02

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